Cas no 1904127-30-5 (3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine
• CAS No: 1904127-30-5
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 6062199
• PubChem ID: 92066404
• Update Time: 2025-05-24

3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine
• AKOS025331730
• 1904127-30-5
• F6360-9416
• (1-methyl-1H-1,2,3-triazol-4-yl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• (1-methyltriazol-4-yl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• 3-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yl]oxy}pyridine

• Inchi： 1S/C12H13N5O2/c1-16-8-11(14-15-16)12(18)17-6-10(7-17)19-9-3-2-4-13-5-9/h2-5,8,10H,6-7H2,1H3
• InChI Key： CCHKFLQMDKWXKG-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1CN(C(C2=CN(C)N=N2)=O)C1

Computed Properties

• Exact Mass: 259.10692467g/mol
• Monoisotopic Mass: 259.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine

3-{1-(1-Methyl-1H-1,2,3-Triazole-4-Carbonyl)Azetidin-3-Yloxy}Pyridine: A Comprehensive Overview

The compound with CAS No. 1904127-30-5, known as 3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular pathways and its potential as a building block for novel therapeutic agents.

The molecular structure of 3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine is characterized by a pyridine ring fused with an azetidine moiety and a triazole group. The azetidine ring, a four-membered cyclic amine, contributes to the molecule's rigidity and stability, while the triazole group introduces hydrogen bonding capabilities and enhances bioavailability. These structural attributes make the compound an attractive candidate for various chemical modifications and functionalizations.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its electronic properties and reactivity. Scientists at leading institutions have explored its potential as a precursor for advanced materials, such as organic semiconductors and stimuli-responsive polymers. The incorporation of the triazole group has been shown to significantly influence the molecule's electronic behavior, making it suitable for applications in optoelectronics and sensor technologies.

In the realm of medicinal chemistry, 3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine has been investigated for its ability to modulate key cellular pathways associated with inflammation and neurodegenerative diseases. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing cytokine production in vitro. Furthermore, its ability to cross the blood-brain barrier suggests its potential utility in treating central nervous system disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process while maintaining high-quality standards.

From an environmental perspective, the compound's biodegradability and ecological impact have been assessed in accordance with international standards. Studies indicate that it exhibits low toxicity to aquatic organisms under standard test conditions, making it a safer alternative to traditional chemical agents in certain applications.

In conclusion, 3-{1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)azetidin-3-yloxy}pyridine represents a versatile platform for innovation across multiple disciplines. Its unique chemical properties and promising biological activity position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new applications and optimize its performance, this compound is poised to make significant contributions to the advancement of science and technology.